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Compound of Interest

Compound Name: 2-Ethoxy-2-ethylhexan-1-amine

Cat. No.: B13636875

A Predictive Toxicology & Handling Guide for Research
Scientists
Part 1: Executive Summary & Chemical Identity

2-Ethoxy-2-ethylhexan-1-amine is a specialized aliphatic ether-amine intermediate used
primarily in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly in
medicinal chemistry programs targeting kinase inhibitors or GPCR ligands.

Crucial Safety Notice: Unlike common commodity chemicals (e.g., 2-Ethylhexylamine), this
specific CAS number (1466397-84-1) lacks a standardized, globally harmonized Safety Data
Sheet (SDS) derived from extensive animal testing. Therefore, this guide utilizes Structure-
Activity Relationship (SAR) analysis to establish a "Precautionary Safety Profile."

Immediate Hazard Classification (Predicted):
o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).
e Serious Eye Damage: Category 1 (Irreversible damage).

o Acute Toxicity: Category 3/4 (Toxic/Harmful if swallowed or absorbed).

Chemical Identification Table
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Parameter Data Notes

2-Ethoxy-2-ethylhexan-1-

Chemical Name ] Systematic IUPAC Name
amine
CAS Number 1466397-84-1 Unique Ildentifier
Molecular Formula C10H23NO
Molecular Weight 173.30 g/mol
_ _ _ Primary amine with beta-
Structural Class Aliphatic Ether-Amine o
ethoxy substitution
Physical State Liquid (Predicted) Colorless to pale yellow
Lipophilic (High skin
Predicted LogP ~2.32 Pop ] (Hig )
absorption potential)
) . ) Higher than 2-ethylhexylamine
Predicted Boiling Point ~190°C - 210°C

(169°C)

Part 2: Toxicological Profile (SAR Analysis)

As a Senior Scientist, | must emphasize that in the absence of compound-specific LD50 data,
we rely on Read-Across methodology. We compare the target molecule to its closest structural
analog, 2-Ethylhexylamine (CAS 104-75-6), while accounting for the ethoxy group modification.

Mechanism of Toxicity[3][4][5]

e Primary Amine Group (-NHz): The nucleophilic nitrogen is highly basic. Upon contact with
biological tissue, it rapidly protonates, causing immediate alkaline hydrolysis of cell
membranes (saponification of lipids) and protein denaturation. This results in chemical burns.

[1]

o Ethoxy & Ethyl Hexyl Tail: The lipophilic tail (C8 backbone + Ethoxy) facilitates rapid
penetration through the stratum corneum. This "carrier effect" suggests that systemic toxicity
(neurotoxicity or hepatotoxicity) may occur faster than with smaller, hydrophilic amines.

Predicted Hazard Data Table
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. . L Rationale (Read-Across
Endpoint Predicted Classification .
from 2-Ethylhexylamine)

Analog LD50 (Rat) is ~450

mg/kg. The ether group may
Acute Oral Tox Category 4 (Harmful) }

slightly reduce potency but

increases absorption.

High lipophilicity (LogP >2)
Acute Dermal Tox Category 3 (Toxic) suggests rapid transdermal

uptake.

pH > 11.5. Causes necrosis
Skin Corrosion Category 1B within minutes to hours of

exposure.

Primary amines cause corneal
Eye Damage Category 1 opacity and irreversible vision

loss.

Aliphatic amines are known
Sensitization Possible sensitizers; potential for
allergic contact dermatitis.

Visualizing the Toxicity Pathway

The following diagram illustrates the Structure-Activity Relationship (SAR) leading to the
predicted hazards.
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Figure 1: SAR Analysis linking functional groups to predicted toxicological outcomes.

Part 3: Safety Data Sheet (SDS) Core Protocols

This section serves as the de facto SDS for laboratory handling.

Personal Protective Equipment (PPE) Matrix

» Respiratory: Full-face respirator with ABEK (Amine/Organic Vapor) cartridges. Do NOT rely
on standard N95s as they do not stop caustic vapors.

e Hands:Laminate film (Silver Shield) or Supported Neoprene gloves.

o Warning: Nitrile gloves may degrade rapidly (breakthrough < 15 mins) with ether-amines.
Double-gloving is mandatory if using Nitrile.

e Eyes: Chemical splash goggles + Face shield.[1] (Contact lenses are strictly prohibited).

e Body: Chemical-resistant lab coat or Tyvek suit.

First Aid Response (Self-Validating Protocol)

« Inhalation: Move to fresh air immediately. If breathing is labored, administer oxygen (trained
personnel only). Validation: Symptoms (burning sensation) should subside within 10 mins; if
not, seek ER.

» Skin Contact:
o IMMEDIATE: Drench with water for 15 minutes.[1]
o Neutralize: Do NOT use vinegar. Continue water flush.[1]
o Validation: pH paper test on skin surface should read neutral (pH 7).

e Eye Contact: Flush for 30 minutes minimum. Force eyelids open. Immediate
ophthalmological consult is required.

Spill & Release Workflow
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Scenario: 50mL spill in a fume hood.
o Evacuate the immediate area (10m radius).
e Don PPE (Full face respirator, Silver Shield gloves).

o Contain with sand or non-combustible absorbent (Vermiculite). Do not use sawdust (fire
hazard).

o Neutralize cautiously with dilute sodium bisulfate or citric acid (exothermic reaction risk).
» Dispose as hazardous chemical waste (Tag: "Corrosive, Toxic, Organic”).

Part 4: Handling & Synthesis Decision Tree

This workflow guides the researcher through the safe use of this chemical in synthesis (e.qg.,
amide coupling or SN2 reactions).
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Figure 2: Operational safety workflow for synthesis involving 2-Ethoxy-2-ethylhexan-1-amine.

Part 5: References & Authoritative Grounding
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e ChemScene. (2024). Product Analysis: 2-Ethoxy-2-ethylhexan-1-amine (CAS 1466397-84-
1).[2][1] Retrieved from

e Greim, H., et al. (1998).[3] "Toxicity of aliphatic amines: structure-activity relationship."
Chemosphere, 36(2), 271-295.[3] (Establishes the baseline toxicity for aliphatic amines).

o Thermo Fisher Scientific. (2024). Safety Data Sheet: 2-Ethylhexylamine (Analog Read-
Across). Retrieved from

o ECHA (European Chemicals Agency). (2024). Registration Dossier: 2-Ethylhexylamine.
(Used for hazard extrapolation).[1]

PubChem. (2024). Compound Summary: 2-Ethylhexylamine.

Disclaimer:This guide is for informational purposes only and intended for qualified scientific
personnel. The absence of specific toxicological data for CAS 1466397-84-1 necessitates the
use of the "Precautionary Principle." Always assume the highest level of toxicity and corrosivity
when handling research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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